BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Dyeing
Cotton Fibers with Direct Yellow 106

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Direct Yellow 106

Cat. No.: B12381963

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the dyeing of cotton fibers using
Direct Yellow 106. This document outlines the chemical properties of the dye, a detailed
experimental procedure, and expected outcomes, including fastness properties. The
information is intended to guide researchers in achieving consistent and reproducible results in
laboratory settings.

Introduction

Direct Yellow 106 is a water-soluble anionic dyestuff belonging to the stilbene chemical class.
[1] It is widely used for dyeing cellulosic fibers such as cotton and viscose due to its
straightforward application process from an aqueous solution containing an electrolyte.[2][3][4]
[5] The affinity of Direct Yellow 106 for cotton fibers is primarily attributed to non-covalent
interactions, including van der Waals forces and hydrogen bonding between the dye molecules
and the cellulose polymer.

Chemical and Physical Properties of Direct Yellow
106

A summary of the key chemical and physical properties of Direct Yellow 106 is presented in
the table below.
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Property Value

C.I. Name Direct Yellow 106
C.l. Number 40300

CAS Number 12222-60-5

Chemical Class

Stilbene, Single Azo

Molecular Formula

CasH26NaNasO18Ss[2][5]

Molecular Weight 1333.10 g/mol [2][5]
Appearance Orange-yellow powder[2][3][4][5]
. Readily soluble in water, forming a dark yellow
Solubility )
solution.[3][4]
Hue Reddish Yellow[1]

Experimental Protocol

This protocol details the materials, equipment, and step-by-step procedure for dyeing cotton

fibers with Direct Yellow 106.

Materials and Equipment

o Materials:

o Scoured and bleached cotton fibers

o

Direct Yellow 106 (C.l. 40300)

[¢]

[¢]

o

o

Sequestering agent (e.g., EDTA)

Wetting agent (e.g., non-ionic surfactant)

Sodium Chloride (NaCl) or Sodium Sulfate (Na2S0Oa4) (Electrolyte)

Sodium Carbonate (Soda Ash, Na2COs) (pH buffer)
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[e]

Levelling agent

o

Acetic Acid (for post-treatment, optional)

[¢]

Cationic dye-fixing agent (for post-treatment)

Distilled or deionized water

[¢]

e Equipment:
o Laboratory-scale dyeing machine (e.g., water bath with shaker, glycerin bath)
o Beakers and graduated cylinders
o Magnetic stirrer and stir bars
o pH meter
o Heating plate
o Analytical balance
o Squeegee or laboratory padder
o Drying oven

Pre-treatment of Cotton Fibers

It is crucial to use well-prepared cotton fibers to ensure level and consistent dyeing. The fibers
should be scoured to remove natural waxes and impurities and bleached to provide a uniform
white base.

Dye Bath Preparation and Dyeing Procedure

The following procedure is based on a 2% depth of shade (d.o.s.) and a material-to-liquor ratio
(M:L) of 1:20.

Recipe:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Component Concentration
Direct Yellow 106 2% on weight of fiber (0.w.f.)
Sodium Chloride (NaCl) 20 g/L
Sodium Carbonate (Na2CO3) 2g/L
Wetting Agent 1g/L
Sequestering Agent 1lg/L
Levelling Agent 0.5¢g/L
M:L Ratio 1:20
Procedure:

e Dye Stock Solution: Prepare a stock solution of Direct Yellow 106 (e.g., 1% w/v) by pasting
the required amount of dye powder with a small amount of cold water and then adding hot
water (80-90°C) with continuous stirring until fully dissolved.

» Dye Bath Setup: Set up the dye bath with the required volume of distilled water. Add the
wetting agent, sequestering agent, and levelling agent and stir for 5 minutes.

o Fiber Immersion: Introduce the pre-wetted cotton fibers into the dye bath at room
temperature (approximately 25-30°C).

o Dye Addition: Add the prepared dye stock solution to the dye bath.

e pH Adjustment: Add the sodium carbonate solution to adjust the pH to the alkaline range
(typically pH 8-9).

o Temperature Increase: Gradually raise the temperature of the dye bath to 90-95°C at a rate
of 2°C per minute.

» Electrolyte Addition: Once the temperature reaches 60°C, begin the gradual addition of the
sodium chloride solution over 15-20 minutes.
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e Dyeing: Maintain the temperature at 90-95°C and continue dyeing for 60 minutes, ensuring
continuous agitation of the dye bath.

e Cooling: After 60 minutes, allow the dye bath to cool down to 60-70°C.

e Rinsing: Remove the dyed fibers from the bath and rinse thoroughly with cold water until the
rinse water is clear.

Post-treatment (Fixation)

To improve the wet fastness properties of the dyed fibers, a post-treatment with a cationic dye-
fixing agent is recommended.

o Prepare a fresh bath with a cationic dye-fixing agent (typically 1-2% o.w.f.) at 40-50°C.
e Immerse the rinsed, dyed fibers in this bath and treat for 15-20 minutes.

» After treatment, gently squeeze the fibers and dry them in an oven at 80-100°C.
Data Presentation

Fastness Properties of Direct Yellow 106

The following table summarizes the fastness properties of cotton dyed with Direct Yellow 106.
The ratings are based on a scale of 1 to 5, where 5 indicates the highest fastness.
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Fastness Property Rating
Light Fastness 5-6[4][6]
Washing Fastness 3-4[1][4][6]
Rubbing Fastness (Dry) 4-5[4][6]
Rubbing Fastness (Wet) 4[4][6]
Acid Resistance (Fading) 5 (ISO)
Alkali Resistance (Fading) 5 (ISO)
Water Fastness (Fading) 4 (1SO)
Water Fastness (Staining) 2 (ISO)

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates the key stages of the dyeing protocol.
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Caption: Experimental workflow for dyeing cotton with Direct Yellow 106.
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Dye-Fiber Interaction

This diagram illustrates the theoretical interaction between the Direct Yellow 106 dye molecule
and the cellulose polymer of the cotton fiber.
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Caption: Interaction between Direct Yellow 106 and cotton fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Dyeing Cotton
Fibers with Direct Yellow 106]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381963#protocol-for-dyeing-cotton-fibers-with-
direct-yellow-106]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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